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Compound of Interest

2,1,3-Benzothiadiazole-4-
Compound Name: o
carboxylic acid

cat. No.: B1273723

Essential Safety and Handling Guide for 2,1,3-
Benzothiadiazole-4-carboxylic Acid

This guide provides crucial safety and logistical information for the handling and disposal of
2,1,3-Benzothiadiazole-4-carboxylic acid, tailored for researchers, scientists, and drug
development professionals. Following these procedures is essential for ensuring a safe
laboratory environment.

Chemical Identifier:

e Name: 2,1,3-Benzothiadiazole-4-carboxylic acid
« CAS Number: 3529-57-5[1][2]

e Molecular Formula: C7HaN202S[3]

Hazard Identification: This chemical is classified as hazardous. It is known to cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] It is also harmful if
swallowed.[3]

Personal Protective Equipment (PPE)
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Appropriate PPE must be worn at all times when handling this compound to minimize exposure
risk.

PPE Category Equipment Specification Protection Against

Safety glasses with side-
shields (conforming to EN166
) or OSHA 29 CFR 1910.133). A Chemical splashes to the eyes
Eye and Face Protection ]
face shield should be used and face.
when there is a risk of

splashing.[1][4][5]

Chemical-resistant gloves
(nitrile or butyl rubber
) ] recommended).[6] A lab coat Direct skin contact, which can
Skin Protection ) ) o
or chemical-resistant apron cause irritation.[1]
must be worn to prevent skin

contact.[7][8]

Work should be conducted in a
well-ventilated area or a
chemical fume hood.[1][3] If
dust is generated and ] ]
) ) S Inhalation of dust, which may
Respiratory Protection ventilation is inadequate, a
NIOSH/MSHA-approved

respirator with a particulate

cause respiratory irritation.[1]

filter (conforming to EN 143) is

necessary.[1]

Operational Plan: Step-by-Step Handling Protocol

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area.[1][3]

Keep the container tightly closed to prevent moisture ingress and contamination.[1][3]
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The storage area should be secure and accessible only to authorized personnel ("Store
locked up").[1][3]

. Handling and Use:

Ensure an eyewash station and safety shower are readily accessible and in close proximity
to the workstation.[1][7]

Avoid all direct contact with the chemical. Do not get it in your eyes, on your skin, or on your
clothing.[1][7]

Avoid the formation and inhalation of dust.[1][3] All weighing and transferring of the solid
material should be done in a chemical fume hood or a ventilated balance enclosure.

Wash hands thoroughly with soap and water after handling and before breaks or leaving the
laboratory.[1][9]

. Experimental Workflow Diagram:
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Caption: Workflow for the safe handling of 2,1,3-Benzothiadiazole-4-carboxylic acid.
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Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure.

Exposure Route First Aid Measures

Move the individual to fresh air immediately. If
Inhalation breathing is difficult or they feel unwell, seek
medical attention.[1][10]

Immediately remove all contaminated clothing.
) Wash the affected skin area with plenty of soap
Skin Contact . .
and water for at least 15 minutes.[4] If skin

irritation persists, seek medical attention.[1]

Immediately flush the eyes with copious

amounts of water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids.
Eye Contact )

[4][11][12] Remove contact lenses if present and

easy to do.[1][11] Seek immediate medical

attention from an eye specialist.[11]

Rinse the mouth thoroughly with water. Do NOT
Ingestion induce vomiting. Seek medical attention if

symptoms occur.[1][7]

Disposal Plan

All waste materials must be handled as hazardous waste.
1. Waste Collection:

o Collect excess 2,1,3-Benzothiadiazole-4-carboxylic acid and any contaminated materials
(e.g., gloves, weighing paper, paper towels) in a clearly labeled, sealed, and appropriate
hazardous waste container.

» Do not mix with other waste streams unless compatibility has been confirmed.

2. Disposal Protocol:
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Dispose of the waste container through an approved and licensed waste disposal company.

[1]°]

All disposal activities must be in accordance with local, regional, and national environmental
regulations.[13] Do not release into the environment.[9]

. Spill Cleanup:

In the event of a spill, evacuate the area.

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a suitable container for disposal.

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

All cleanup materials should be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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